New fluorous ionic liquids function as surfactants in conventional room-temperature ionic liquids
Chemical Communications Pub Date: 2000-10-02 DOI: 10.1039/B005418F
Abstract
Ionic liquids formulated from imidazole cations with appended fluorous tails function as surfactants when added to conventional ionic liquids, facilitating the emulsification of fluoroalkanes with IL phases.
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Journal Nameļ¼Chemical Communications
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